Cas no 1220108-42-8 ((2S)-2-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid)

• Product Name: (2S)-2-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid
• CAS No: 1220108-42-8
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 5292129
• Update Time: 2026-03-10

(2S)-2-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)propanoic acid
• (2S)-2-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid

• Inchi： 1S/C9H11NO4/c1-5-3-7(11)4-8(12)10(5)6(2)9(13)14/h3-4,6,11H,1-2H3,(H,13,14)/t6-/m0/s1
• InChI Key： FKYJREKCAWKWJX-LURJTMIESA-N
• SMILES： O=C1C=C(C=C(C)N1[C@H](C(=O)O)C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8

Additional information on (2S)-2-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid

Comprehensive Guide to (2S)-2-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid (CAS No. 1220108-42-8)

(2S)-2-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid (CAS No. 1220108-42-8) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxypyridinone structure, has garnered attention for its role in metal chelation and enzyme inhibition. Researchers are increasingly exploring its applications in drug development, particularly for conditions related to oxidative stress and inflammatory pathways.

The molecular structure of (2S)-2-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid features a chiral center at the 2-position, which contributes to its stereospecific interactions in biological systems. This property makes it a valuable candidate for asymmetric synthesis and targeted therapeutics. Recent studies highlight its potential in modulating iron metabolism, a hot topic in research on neurodegenerative diseases and anemia treatments.

In the context of green chemistry, this compound is being investigated for its biodegradability and low environmental impact, aligning with the global push for sustainable pharmaceutical manufacturing. Its synthesis often involves catalytic methods to minimize waste, a key concern for industries aiming to reduce their carbon footprint. Researchers are also examining its stability under various pH conditions, which is critical for formulation development.

From a commercial perspective, the demand for (2S)-2-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid is rising due to its versatility in medicinal chemistry. Suppliers and manufacturers are optimizing production scales to meet the needs of academic and industrial labs. The compound's CAS No. 1220108-42-8 serves as a unique identifier in procurement databases, ensuring precise sourcing for research purposes.

Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify the purity and stereochemical integrity of this compound. Quality control is paramount, especially when used in preclinical studies or as a reference standard. The growing interest in personalized medicine has further amplified its relevance, as researchers explore its potential in patient-specific treatment regimens.

For those seeking detailed safety data or handling protocols, regulatory-compliant documentation is available through certified suppliers. While not classified as hazardous, standard laboratory precautions should always be followed when working with (2S)-2-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid. Its shelf life and storage conditions (typically 2-8°C under inert atmosphere) are critical to maintaining its efficacy in long-term studies.

In summary, (2S)-2-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid represents a compelling area of research at the intersection of organic chemistry and biomedical science. Its structural features and functional groups offer multiple avenues for derivatization, making it a versatile building block in drug discovery pipelines. As scientific understanding of its mechanisms deepens, this compound may unlock new therapeutic strategies for complex health challenges.